Cas no 1158201-03-6 (2-Ethoxy-5-fluorobenzonitrile)

• Product Name: 2-Ethoxy-5-fluorobenzonitrile
• CAS No: 1158201-03-6
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 4561171
• Update Time: 2025-06-09

2-Ethoxy-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-fluorobenzonitrile
• 2-Ethoxy-5-fluorobenzonitrile

• Inchi： 1S/C9H8FNO/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2H2,1H3
• InChI Key： AYTWVRHDUCRIIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.1
• Topological Polar Surface Area: 33

Additional information on 2-Ethoxy-5-fluorobenzonitrile

Professional Introduction to 2-Ethoxy-5-fluorobenzonitrile (CAS No. 1158201-03-6)

2-Ethoxy-5-fluorobenzonitrile, with the chemical formula C₈H₆FN₂O, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both an ethoxy and a fluorine substituent on a benzene ring, contribute to its reactivity and utility in synthetic chemistry.

The CAS number 1158201-03-6 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. As an expert in the field, it is imperative to highlight the compound's significance in modern drug discovery. The fluorine atom, being electron-withdrawing, influences the electronic properties of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where selective functionalization is often required.

In recent years, 2-Ethoxy-5-fluorobenzonitrile has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ethoxy group enhances solubility and metabolic stability, while the nitrile moiety allows for further derivatization into pharmacophores such as amides or carboxylic acids.

One of the most compelling aspects of 2-Ethoxy-5-fluorobenzonitrile is its application in designing molecules with enhanced bioavailability. The fluorine substituent is well-known for improving metabolic stability and binding affinity to biological targets. This has led to several research groups investigating its potential in creating more effective antiviral and antibacterial agents. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further expands its utility in constructing complex scaffolds.

The pharmaceutical industry has shown particular interest in fluorinated benzonitriles due to their broad spectrum of biological activities. 2-Ethoxy-5-fluorobenzonitrile, being a member of this class, has been incorporated into several drug candidates that are currently undergoing preclinical evaluation. Its structural motif is frequently found in molecules that exhibit potent activity against enzymes involved in signal transduction pathways. This underscores its importance as a scaffold for medicinal chemists seeking to develop next-generation therapeutics.

From an agrochemical perspective, derivatives of 2-Ethoxy-5-fluorobenzonitrile have shown promise as intermediates for crop protection agents. The presence of both fluorine and ethoxy groups imparts specific physicochemical properties that are desirable for agrochemical formulations, including improved environmental stability and targeted action against pests and pathogens. Ongoing research aims to optimize these compounds for sustainable agricultural practices without compromising efficacy.

The synthesis of 2-Ethoxy-5-fluorobenzonitrile itself is an intriguing challenge that highlights advancements in synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, recent innovations have enabled more efficient routes, including catalytic methods that minimize waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles within the pharmaceutical industry.

In conclusion, 2-Ethoxy-5-fluorobenzonitrile (CAS No. 1158201-03-6) represents a critical intermediate with far-reaching applications in drug discovery and agrochemical development. Its unique structural features make it an invaluable tool for synthetic chemists seeking to create novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, the demand for high-quality intermediates like this compound is expected to rise.